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Compound of Interest

Compound Name: PP102

Cat. No.: B1576776 Get Quote

This document provides critical safety and logistical information for the proper handling and

disposal of PP102, a flammable liquid and vapor. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals. Adherence to

these guidelines is essential for maintaining a safe laboratory environment.

Physical and Chemical Properties
A summary of the key quantitative data for PP102 is presented below for easy reference.
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Property Value

Physical State Liquid

Color Colorless

Odor Characteristic

Flash Point Not specified

Upper/Lower Flammability Not specified

Vapor Pressure Not specified

Vapor Density Not specified

Relative Density Not specified

Water Solubility Not specified

Auto-ignition Temperature Not specified

Hazard Identification and Safety Precautions
PP102 is classified as a flammable liquid and vapor that may cause drowsiness or dizziness,

respiratory irritation, and damage to organs through prolonged or repeated exposure.[1] It is

also suspected of causing cancer and may be fatal if swallowed and enters airways.[2]

Precautionary Statements:

Keep away from heat, sparks, open flames, and hot surfaces.[2][3]

No smoking in the vicinity of the chemical.[2][3]

Keep containers tightly closed.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Wear protective gloves, eye protection, and flame-retardant protective clothing.[1]

Avoid breathing vapors, mist, or gas.[1]
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Use only outdoors or in a well-ventilated area.[1]

Wash hands thoroughly after handling.[1]

Experimental Protocols: Safe Handling and Storage
Handling:

Ensure adequate ventilation and use local exhaust ventilation where necessary.[2][4]

Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-

resistant gloves, and flame-retardant clothing.[1][3]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Use only non-sparking tools.[1]

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke when using this product.[1]

Storage:

Store in a cool, well-ventilated place away from direct sunlight and sources of ignition.[4]

Keep containers tightly closed.[1]

Store away from incompatible materials such as some plastics and strong oxidizers.[3]

Proper Disposal Procedures
The disposal of PP102 must be conducted in accordance with federal, state, and local

regulations.[3] Do not allow the product to enter drains, sewers, or watercourses.[1][2]

Spill Cleanup:

Remove all sources of ignition.[1]

Ensure adequate ventilation.[1]
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Wear appropriate PPE.[2]

Absorb the spill with a liquid-binding material such as sand, diatomite, or universal binders.

[2]

Collect the absorbed material into a suitable, labeled container for disposal.

Do not flush with water.[2]

Waste Disposal: Contaminated materials and empty containers should be disposed of as

hazardous waste. Contact a licensed professional waste disposal service to ensure compliance

with all applicable regulations.

PP102 Disposal Workflow
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Caption: Workflow for the safe disposal of PP102.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1576776?utm_src=pdf-body-img
https://www.benchchem.com/product/b1576776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1576776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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